Cas no 163496-51-3 (Propanoic acid, 3-[(4-chlorophenyl)sulfonyl]-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 3-[(4-chlorophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• CAS No: 163496-51-3
• MF: C₁₃H₁₇ClO₄S
• MW: 304.789682149887
• CID: 1343034
• Update Time: 2024-08-17

Propanoic acid, 3-[(4-chlorophenyl)sulfonyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-chlorophenyl)sulfonyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H17ClO4S/c1-13(2,3)18-12(15)8-9-19(16,17)11-6-4-10(14)5-7-11/h4-7H,8-9H2,1-3H3
• InChI Key： YGCMUMKZTZXKCP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 304.05371

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 436.4±45.0 °C(Predicted)
• PSA: 60.44